N-[2-(dimethylamino)ethyl]-N'-(3-fluorophenyl)thiourea

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C11H16FN3S/c1-15(2)7-6-13-11(16)14-10-5-3-4-9(12)8-10/h3-5,8H,6-7H2,1-2H3,(H2,13,14,16)
• InChI Key: SPBNDPCEIIPFIC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=S)NC1=CC(=CC=C1)F
• Molecular Formula: C11H16FN3S
• Molecular Weight: 241.33 g/mol

Description

N-[2-(dimethylamino)ethyl]-N'-(3-fluorophenyl)thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Difluorothiourea (DFTU) and has a molecular formula of C10H14F2N2S.

Scientific Research Applications

DFTU has been found to have potential applications in various fields of scientific research. One of the most significant applications of DFTU is in the field of cancer research. Studies have shown that DFTU has anti-cancer properties and can inhibit the growth of cancer cells. DFTU has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of DFTU is not fully understood. However, studies have suggested that DFTU works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. DFTU has also been found to induce apoptosis, which is the process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
DFTU has been found to have various biochemical and physiological effects. Studies have shown that DFTU can inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the levels of certain enzymes that are involved in cancer growth. DFTU has also been found to have anti-inflammatory properties and can reduce the levels of certain inflammatory markers in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFTU in lab experiments is its potential anti-cancer properties. DFTU has been found to inhibit the growth of various types of cancer cells, making it a promising compound for cancer research. However, one of the limitations of using DFTU in lab experiments is its toxicity. DFTU has been found to be toxic to certain types of cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DFTU. One of the main directions is to further investigate the anti-cancer properties of DFTU and its potential applications in cancer treatment. Another direction is to investigate the potential applications of DFTU in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of DFTU and its biochemical and physiological effects.
Conclusion
In conclusion, DFTU is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of DFTU is simple and involves the reaction of 3-fluoroaniline and N,N-dimethylethylenediamine in the presence of thiourea. DFTU has potential applications in cancer research, neurodegenerative disease treatment, and has been found to have anti-inflammatory properties. However, DFTU's toxicity can limit its use in certain experiments. Future research on DFTU should focus on its anti-cancer properties, neurodegenerative disease treatment potential, and its mechanism of action.

Synthesis Methods

DFTU can be synthesized through a simple process involving the reaction of 3-fluoroaniline and N,N-dimethylethylenediamine in the presence of thiourea. The reaction takes place in a solvent such as ethanol or methanol and is typically carried out under reflux conditions. The resulting product is then purified through recrystallization to obtain pure DFTU.